1,5-Pentanediol

• CAS No.: 111-29-5
• Product Name: 1,5-Pentanediol
• Molecular Formula: C5H12O2
• Molecular Weight: 104.15 g/mol
• IUPAC Name: pentane-1,5-diol
• Standard InChI: InChI=1S/C5H12O2/c6-4-2-1-3-5-7/h6-7H,1-5H2
• Standard InChIKey: ALQSHHUCVQOPAS-UHFFFAOYSA-N
• Impurities: A gas chromatographic/mass-spectrometry analysis was performed to determine the impurities in 1,5-Pentanediol. 1,5-Pentanediol was found to be 98.1% pure with a total of 0.28% unknown impurities, stated by the authors not to be diols. Contamination by water, 1,5-hexanediol, and 1,6-Hexanediol was found to be 0.02%, 1.02%, and 0.56%, respectively. Other diol impurities, including 1,4-Butanediol, 2,5-Hexanediol, and cyclic diols, were below the limit of detection (< 0.05%).
• SMILES: C(CCO)CCO
• Canonical SMILES: C(CCO)CCO
• Boiling Point: 239.0 °C; 240 °C
• Colorform: Viscous, oily liquid; Colorless
• Density: 0.9941 g/cm cu at 20 °C; 0.9858 g/cm cu at 25 °C
• Flash Point: 129 °C (265 °F) (open cup); 136 °C (277 °F) - closed cup
• Melting Point: -18.0 °C; -18 °C
• Physical Description: Liquid
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Miscible with water; Soluble in water; Miscible with methanol, ethanol, acetone, ethyl acetate. Soluble in ether (25 °C) 11% w/w. Limited solubility in benzene, trichloroethylene, methylene chloride, petroleum ether, heptane.; Soluble in alcohols, acetone, and relatively insoluble in aliphatic and aromatic hydrocarbons
• Synonyms: 1,5-Dihydroxypentane; 1,5-Pentamethylene Glycol; NSC 5927; Pentamethylene Glycol; Pentylene Glycol; α,ω-Pentanediol; ω-Pentanediol
• Vapor Pressure: 0.00 mmHg; 3.90X10-3 mm Hg at 25 °C
• PubChem Compound: 8105
• Last Modified: Nov 11 2021